Cas no 10581-02-9 (Tributoxy(phenyl)silane)
Tributoxy(phenyl)silane structure
Product Name:Tributoxy(phenyl)silane
CAS No:10581-02-9
MF:C18H32O3Si
MW:324.530386924744
CID:1161217
PubChem ID:619663
Update Time:2025-04-20
Tributoxy(phenyl)silane Chemical and Physical Properties
Names and Identifiers
-
- Tributoxy(phenyl)silane
- Tri(n-butoxy)phenylsilane
- Silane, tributoxyphenyl-
- tributoxyphenylsilane
- AC1LDJK8
- phenyltri(n-butoxy)silane
- phSi(On-bu)3
- CTK0G4601
- Tributoxy-phenyl-silan
- SureCN431649
- Phenyltri-n-butoxysilan
- tributoxy-phenyl-silane
- Tri(n-butoxy)phenylsilane; Silane, tributoxyphenyl-; tributoxyphenylsilane; AC1LDJK8; phenyltri(n-butoxy)silane; phSi(On-bu)3; CTK0G4601; Tributoxy-phenyl-silan; SureCN431649; Phenyltri-n-butoxysilan; tributoxy-phenyl-silane;
- DTXSID10347276
- phenyltributoxysilane
- 10581-02-9
- phenyl-tributoxy-silane
- Tributoxy(phenyl)silane #
- SCHEMBL431649
-
- Inchi: 1S/C18H32O3Si/c1-4-7-15-19-22(20-16-8-5-2,21-17-9-6-3)18-13-11-10-12-14-18/h10-14H,4-9,15-17H2,1-3H3
- InChI Key: INUOIYMEJLOQFN-UHFFFAOYSA-N
- SMILES: [Si](C1C=CC=CC=1)(OCCCC)(OCCCC)OCCCC
Computed Properties
- Exact Mass: 324.21216
- Monoisotopic Mass: 324.21207141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 13
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
- LogP: 4.28260
Tributoxy(phenyl)silane Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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